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Welcome to the technical support center for fostering new research collaborations with

Alabama A&M University (AAMU). This resource is designed for researchers, scientists, and

drug development professionals looking to partner with AAMU's vibrant research community.

Here, you will find troubleshooting guides and frequently asked questions (FAQs) to navigate

the collaboration process, from initial contact to project completion.

Frequently Asked Questions (FAQs) for New
Collaborations
This section addresses common questions about initiating and conducting collaborative

research with Alabama A&M University.
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Category Question Answer

Initial Contact & Proposal
How do I initiate a research

collaboration with AAMU?

The first step is typically to

identify a faculty member or

research center at AAMU with

expertise aligned with your

interests. The Office of

Research and Sponsored

Programs (OSP) can also

assist in identifying potential

collaborators and providing

guidance on the proposal

process.

What is the process for

submitting a collaborative

research proposal?

All proposals for external

funding must be submitted

through the Office of

Sponsored Programs. The

OSP reviews and approves

proposals before submission

to funding agencies and can

assist with budget creation and

understanding submission

requirements.

Agreements & Policies

What is a Material Transfer

Agreement (MTA) and when is

it needed?

An MTA is a contract that

governs the transfer of tangible

research materials between

organizations. It is required

whenever materials are being

exchanged for research

purposes to define the rights

and responsibilities of both the

provider and the recipient. The

Office of Research Compliance

processes inbound MTAs.

What is AAMU's policy on

Intellectual Property (IP) in

AAMU generally has an

ownership interest in
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collaborative research? inventions conceived or

developed using university

resources. The Intellectual

Property Rights Review

Committee (IPRRC) oversees

IP policies and makes

recommendations on the

disposition of inventions and

royalty distribution. It is crucial

to establish IP ownership

terms in a formal agreement

before starting a project.

Compliance

Does my collaborative

research require Institutional

Review Board (IRB) approval?

If your research involves

human subjects, it must be

reviewed and approved by

AAMU's Institutional Review

Board (IRB) to ensure the

protection of participants' rights

and welfare. The IRB provides

forms and guidance on their

review process.

What if my research involves

animal subjects?

All research and instructional

programs involving vertebrate

animals must be reviewed and

approved by the Institutional

Animal Care and Use

Committee (IACUC). The

IACUC ensures compliance

with federal regulations and

university policies on animal

welfare.
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This guide provides solutions to potential challenges you may encounter during your

collaborative research journey with AAMU.
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Issue Possible Cause Recommended Action

Rejected Research Proposal

The proposal may not align

with the funding agency's

priorities, or the research plan

may lack clarity or feasibility.

Carefully review the feedback

from the funding agency.

Consult with your AAMU

collaborator and the Office of

Research and Sponsored

Programs to revise and

strengthen the proposal for

resubmission or to identify

more suitable funding

opportunities.

Delays in Material Transfer

Agreement (MTA)

Negotiations between

institutions can be complex,

involving legal and compliance

reviews.

Proactively communicate with

AAMU's Office of Research

Compliance to understand the

status of the MTA. Ensure all

necessary information from

your institution has been

provided promptly.

Disagreements over

Intellectual Property (IP)

Unclear initial agreements on

how IP will be handled.

Refer to the collaborative

research agreement

established at the project's

outset. If the agreement is

unclear, engage in discussions

with your collaborator and

involve AAMU's Intellectual

Property Rights Review

Committee for mediation and

resolution.

IRB or IACUC Approval Delays The research protocol may be

unclear, incomplete, or raise

ethical concerns.

Thoroughly review your

application to ensure all

required information is

provided and clearly explained.

Respond promptly to any

queries from the IRB or IACUC

and be prepared to modify
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your protocol to address any

concerns.

Experimental Protocols
Below are representative experimental protocols for key research areas at Alabama A&M

University. These are provided as examples of the methodologies that may be employed in

collaborative research projects.

Plant Science: Gene Expression Analysis in Response
to Drought Stress
Objective: To quantify the expression of drought-responsive genes in a plant species of interest

using quantitative PCR (qPCR).

Methodology:

Plant Material and Stress Treatment:

Grow plants under controlled environmental conditions (e.g., 25°C, 16-hour light/8-hour

dark cycle).

Induce drought stress by withholding water for a specified period (e.g., 7-14 days), while a

control group continues to be watered regularly.

RNA Extraction:

Harvest leaf tissue from both control and drought-stressed plants.

Immediately freeze the tissue in liquid nitrogen to prevent RNA degradation.

Extract total RNA using a commercial plant RNA extraction kit, following the

manufacturer's instructions.

Assess RNA quality and quantity using a spectrophotometer and gel electrophoresis.

cDNA Synthesis:
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Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse

transcription kit.

Quantitative PCR (qPCR):

Design primers specific to the target drought-responsive genes and a reference gene.

Perform qPCR using a SYBR Green-based assay to measure the relative expression

levels of the target genes.

Analyze the data using the comparative Ct method (ΔΔCt) to determine the fold change in

gene expression between the control and drought-stressed samples.

Environmental Science: Analysis of Heavy Metal
Contamination in Soil
Objective: To determine the concentration of heavy metals (e.g., lead, cadmium) in soil

samples from a potentially contaminated site.

Methodology:

Sample Collection:

Collect soil samples from various locations and depths at the site using a soil auger.

Place samples in clean, labeled containers and transport them to the laboratory on ice.

Sample Preparation:

Air-dry the soil samples and sieve them to remove large debris.

Digest a known weight of the soil sample using a mixture of strong acids (e.g., nitric acid

and hydrochloric acid) in a digestion block or microwave digester.

Heavy Metal Analysis:

Dilute the digested sample to a known volume with deionized water.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analyze the concentration of heavy metals in the diluted sample using Inductively Coupled

Plasma-Mass Spectrometry (ICP-MS).

Data Analysis:

Calculate the concentration of each heavy metal in the original soil sample (in mg/kg).

Compare the results to regulatory limits to assess the extent of contamination.

Visualizing Collaboration and Research Pathways
To further clarify the processes and concepts involved in collaborating with AAMU, the

following diagrams are provided.
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External Researcher

AAMU Internal Process

Project Outcome

Identify Research Interest Find AAMU Collaborator Contact AAMU PI Develop Joint Proposal OSP Proposal Review Compliance Review (IRB/IACUC) Proposal Submission to Agency

Project Funded

Successful

Proposal Rejected

Unsuccessful

Award Negotiation & Acceptance

Project Initiation

Revise & Resubmit
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Drought Stress

Receptor Kinase

Reactive Oxygen Species (ROS) Calcium Signaling

MAPK Cascade

Transcription Factors

Stress-Responsive Gene Expression

Drought Tolerance
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MTA Stalled?

Contact AAMU Office of Research Compliance

Are there contentious terms? (e.g., IP rights)

Facilitate negotiation between legal teams

Yes

Is additional information needed?

No

Follow up regularly

Submit required documentation promptly

Yes

No

MTA Executed

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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